(E)-4-(4-benzylpiperazino)-1,1,1-trifluoro-3-buten-2-one

• IUPAC Name: (E)-4-(4-benzylpiperazin-1-yl)-1,1,1-trifluorobut-3-en-2-one
• InChI: InChI=1S/C15H17F3N2O/c16-15(17,18)14(21)6-7-19-8-10-20(11-9-19)12-13-4-2-1-3-5-13/h1-7H,8-12H2/b7-6+
• InChI Key: DSTRKKLZDQJGET-VOTSOKGWSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C=CC(=O)C(F)(F)F
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)/C=C/C(=O)C(F)(F)F
• Molecular Formula: C15H17F3N2O
• Molecular Weight: 298.30 g/mol
• Solubility: >44.7 [ug/mL] (The mean of the results at pH 7.4)

Description

(E)-4-(4-benzylpiperazino)-1,1,1-trifluoro-3-buten-2-one, commonly known as BZP-TFB, is a synthetic organic compound which has been gaining a lot of attention in recent years due to its potential applications in scientific research. BZP-TFB is a piperazine derivative, which is known for its ability to bind to certain proteins and receptors in the body. It has been studied extensively in the fields of biochemistry and physiology, as well as in the laboratory setting.

Scientific Research Applications

Versatility of Phenylpiperazine Derivatives in Medicinal Chemistry

Phenylpiperazine derivatives represent a versatile scaffold in medicinal chemistry, demonstrating druglikeness through their presence in late-stage clinical trials for CNS disorders. The adaptability of this molecular template through appropriate substitution has shown potential across various therapeutic fields beyond CNS structures. This suggests an opportunity for diversification in application, including possibly compounds with structures similar to (E)-4-(4-benzylpiperazino)-1,1,1-trifluoro-3-buten-2-one (Maia, Tesch, & Fraga, 2012).